Cas no 28998-36-9 (2',3',5'-Tri-O-Benzoyl-5-Azacytidine)

2',3',5'-Tri-O-Benzoyl-5-Azacytidine structure
28998-36-9 structure
Product Name:2',3',5'-Tri-O-Benzoyl-5-Azacytidine
CAS No:28998-36-9
MF:C29H24N4O8
MW:556.522867202759
CID:266336
PubChem ID:324937
Update Time:2025-04-19

2',3',5'-Tri-O-Benzoyl-5-Azacytidine Chemical and Physical Properties

Names and Identifiers

    • 1,3,5-Triazin-2(1H)-one,4-amino-1-(2,3,5-tri-O-benzoyl-b-D-ribofuranosyl)-
    • [5-(4-amino-2-oxo-1,3,5-triazin-1-yl)-3,4-dibenzoyloxyoxolan-2-yl]methyl benzoate
    • 4-Amino-1-(2-O,3-O,5-O-tribenzoyl-β-D-ribofuranosyl)-1,3,5-triazin-2(1H)-one
    • [(2R,3R,4R,5R)-5-(4-amino-2-oxo-1,3,5-triazin-1-yl)-3,4-dibenzoyloxyoxolan-2-yl]methyl benzoate
    • 2',3',5'-tri-O-benzoyl-5-azacytidine
    • 5-Azacytidine,3',5'-tribenzoate
    • AGN-PC-00K14X
    • NSC291931
    • s-Triazin-2(1H)-one, 2',3',5'-tribenzoate
    • 28998-36-9
    • DTXSID30315119
    • 1,5-Triazin-2(1H)-one, 4-amino-1-(2,3,5-tri-O-benzoyl-.beta.-D-ribofuranosyl)-
    • SCHEMBL20078065
    • 2',3',5'-Tri-O-Benzoyl-5-Azacytidine
    • Inchi: 1S/C29H24N4O8/c30-28-31-17-33(29(37)32-28)24-23(41-27(36)20-14-8-3-9-15-20)22(40-26(35)19-12-6-2-7-13-19)21(39-24)16-38-25(34)18-10-4-1-5-11-18/h1-15,17,21-24H,16H2,(H2,30,32,37)
    • InChI Key: XMEBCSNOBVAIDQ-UHFFFAOYSA-N
    • SMILES: O1C(C(C(C1COC(C1C=CC=CC=1)=O)OC(C1C=CC=CC=1)=O)OC(C1C=CC=CC=1)=O)N1C=NC(N)=NC1=O

Computed Properties

  • Exact Mass: 556.15952
  • Monoisotopic Mass: 556.159
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 41
  • Rotatable Bond Count: 11
  • Complexity: 1030
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 159A^2
  • XLogP3: 3.6

Experimental Properties

  • Density: 1.43
  • Boiling Point: 709.9°Cat760mmHg
  • Flash Point: 383.1°C
  • Refractive Index: 1.666
  • PSA: 159.18
  • LogP: 3.00730

2',3',5'-Tri-O-Benzoyl-5-Azacytidine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
T774785-5mg
2',3',5'-Tri-O-Benzoyl-5-Azacytidine
28998-36-9
5mg
$155.00 2023-05-17
TRC
T774785-25mg
2',3',5'-Tri-O-Benzoyl-5-Azacytidine
28998-36-9
25mg
$620.00 2023-05-17
TRC
T774785-50mg
2',3',5'-Tri-O-Benzoyl-5-Azacytidine
28998-36-9
50mg
$1194.00 2023-05-17
TRC
T774785-100mg
2',3',5'-Tri-O-Benzoyl-5-Azacytidine
28998-36-9
100mg
$ 1800.00 2023-09-05
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